2'-Chloro-5'-fluoroacetophenone
Overview
Description
2'-Chloro-5'-fluoroacetophenone (2-CFA) is a synthetic organic compound used in a variety of laboratory experiments and scientific research applications. It is a colorless solid at room temperature, with a molecular weight of 169.55 g/mol and a boiling point of 154°C. 2-CFA is a fluorinated analog of acetophenone, and is used in a variety of research experiments due to its unique properties.
Scientific Research Applications
2'-Chloro-5'-fluoroacetophenone is a chemical compound used in various scientific research applications. This compound, due to its unique chemical structure, finds utility in different areas of chemistry and materials science.
Applications in Organic Synthesis
One key area of application is in organic synthesis. For instance, Pohl and Schwarz (2008) demonstrated the conversion of 2-bromoacetophenone to 2-fluoroacetophenone using a solid-phase nucleophilic fluorine source, showcasing the utility of such compounds in organic synthesis (Pohl & Schwarz, 2008).
In Industrial Chemical Processes
In industrial chemical processes, compounds like 2'-Chloro-5'-fluoroacetophenone are often intermediates or catalysts. For example, Guo, Yu, and Yu (2018) described a continuous-flow process for preparing 2,4-dichloro-5-fluorobenzoic acid, using 2,4-dichloro-5-fluoroacetophenone as a starting material. This highlights its role in scalable and efficient chemical manufacturing (Guo, Yu, & Yu, 2018).
Use in Asymmetric Synthesis
Asymmetric synthesis, a critical aspect of modern organic chemistry, also sees the application of compounds like 2'-Chloro-5'-fluoroacetophenone. Li and colleagues (2000) explored the asymmetric hydrogenation of o-substituted acetophenones, indicating the potential of such compounds in synthesizing enantiomerically pure products (Li et al., 2000).
Phototransformation Studies
Research by Pagacz-Kostrzewa et al. (2023) on the phototransformations of matrix-isolated 5-chloro-3-nitro-2-hydroxyacetophenone under UV radiation provides insights into the photochemical properties of similar chloro-fluoroacetophenone compounds, which is crucial in understanding their behavior under different light conditions (Pagacz-Kostrzewa et al., 2023).
properties
IUPAC Name |
1-(2-chloro-5-fluorophenyl)ethanone |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6ClFO/c1-5(11)7-4-6(10)2-3-8(7)9/h2-4H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KDBNPMAKHFSEBH-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=C(C=CC(=C1)F)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6ClFO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30371412 |
Source
|
| Record name | 2'-Chloro-5'-fluoroacetophenone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30371412 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
172.58 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2'-Chloro-5'-fluoroacetophenone | |
CAS RN |
2965-16-4 |
Source
|
| Record name | 1-(2-Chloro-5-fluorophenyl)ethanone | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=2965-16-4 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2'-Chloro-5'-fluoroacetophenone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30371412 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2'-Chloro-5'-fluoroacetophenone | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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